molecular formula C7H15NO B8641998 3-((Dimethylamino)methyl)cyclobutanol

3-((Dimethylamino)methyl)cyclobutanol

Cat. No.: B8641998
M. Wt: 129.20 g/mol
InChI Key: WRCFIRNQJUOVSU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-((Dimethylamino)methyl)cyclobutanol is a useful research compound. Its molecular formula is C7H15NO and its molecular weight is 129.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H15NO

Molecular Weight

129.20 g/mol

IUPAC Name

3-[(dimethylamino)methyl]cyclobutan-1-ol

InChI

InChI=1S/C7H15NO/c1-8(2)5-6-3-7(9)4-6/h6-7,9H,3-5H2,1-2H3

InChI Key

WRCFIRNQJUOVSU-UHFFFAOYSA-N

Canonical SMILES

CN(C)CC1CC(C1)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of N,N-dimethyl-3-oxocyclobutanecarboxamide (700 mg, 5 mmol) in 20 mL of THF was added LAH (370 mg, 10 mmol, 2 eq) at 0° C. The mixture was heated at reflux for 2 h and cooled down. The reaction was quenched with 1 mL of water carefully and filtered. The filtrated was concentrated to afford the desired product as a brown oil (370 mg, 56%), which was used in the next step without further purification. MS: m/z 130.0 (M+H)+.
Quantity
700 mg
Type
reactant
Reaction Step One
Name
Quantity
370 mg
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Yield
56%

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